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Compound of Interest

Compound Name: Buclizine Hydrochloride

Cat. No.: B10774643

AN-BCZ-HPLC-001

Abstract

This application note describes a robust and validated Reversed-Phase High-Performance
Liquid Chromatography (RP-HPLC) method for the quantitative determination of Buclizine
hydrochloride in human serum. The method is simple, accurate, and precise, making it
suitable for pharmacokinetic studies and therapeutic drug monitoring. The protocol outlines
sample preparation, chromatographic conditions, and method validation parameters as per
established guidelines.

Introduction

Buclizine hydrochloride is a piperazine derivative with antihistaminic, antiemetic, and
antimuscarinic properties, commonly used for the prevention of motion sickness.[1][2][3]
Accurate measurement of its concentration in human serum is essential for clinical and
research purposes. This document provides a detailed protocol for the quantitation of
Buclizine hydrochloride using RP-HPLC with UV detection.

Experimental

e HPLC system with a UV detector (e.g., Agilent 1260 Infinity Il or equivalent)[2]

e C18 analytical column (e.g., Nucleosil, 10 pm, 25 cm x 0.46 cm or Symmetry C18)[1][4]
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o Data acquisition and processing software

e Analytical balance

e Centrifuge

» Vortex mixer

o Milli-Q water or HPLC grade water

o HPLC grade acetonitrile and methanol

» Phosphoric acid (85%) or Orthophosphoric acid[2][4]
» Heptane sulphonic acid salt buffer[1]

» Buclizine hydrochloride reference standard

o Methylparaben (as internal standard)[4]

An isocratic elution is employed for the separation and quantitation of Buclizine
hydrochloride.
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Parameter

Condition

Column

C18, 250 mm x 4.6 mm, 5 um or 10 um[2][4]

Mobile Phase Option 1

Acetonitrile : Water (1:1, v/v), pH adjusted to 2.6
with 85% phosphoric acid[4][5]

Mobile Phase Option 2

Methanol : Water (80:20, v/v), pH adjusted to
2.6 with phosphoric acid[3][6][7]

Mobile Phase Option 3

Acetonitrile and Heptane sulphonic acid salt
buffer[1]

Flow Rate

1.0 - 2.0 mL/min[1][3][4][6][7]

Injection Volume

10 - 20 pL[2][5]

Column Temperature

Ambient or 30°C[2]

Detection Wavelength

230 nm[2][3][4][6][7]

Internal Standard

Methylparaben[4]

Run Time

Approximately 10 minutes[2]

Table 1: Optimized Chromatographic Conditions.

Protocols
Preparation of Standard Solutions

Standard Stock Solution (100 pg/mL): Accurately weigh 10 mg of Buclizine hydrochloride

reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to

volume with the mobile phase.[2]

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to achieve concentrations in the range of 0.025 to 10
pug/mL.[4][5] A suggested calibration curve range is 10, 3, 1.5, 0.5, 0.15, 0.05, and 0.025

Hg/mL.[4][5]

Internal Standard (IS) Stock Solution: Prepare a stock solution of Methylparaben in the

mobile phase.
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Sample Preparation from Human Serum

e To 1.0 mL of human serum in a centrifuge tube, add a specific amount of the internal
standard (if used).

e Add 10.0 mL of acetonitrile to precipitate the serum proteins.[1][5]
e Vortex the mixture for 1 minute.[1][5]

e Centrifuge the mixture at 10,000 rpm for 10 minutes.[1][5]

« Filter the supernatant through a 0.45 pum membrane filter.[1][5]

e Inject an aliquot (10-20 uL) of the filtered supernatant into the HPLC system.

Method Validation

The described method has been validated for linearity, precision, accuracy, and selectivity.

The calibration curve for Buclizine hydrochloride in human serum was found to be linear over
the concentration range of 0.025 to 10 pg/mL.[4][5]

Parameter Result
Concentration Range 0.025 - 10 pg/mL[4][5]
Correlation Coefficient (r?) >0.999[1][4]

Table 2: Linearity Data.

The precision of the method was determined by intra- and inter-day analysis of quality control

samples.
Intra-day Precision Inter-day Precision
Parameter
(%RSD) (%RSD)
Buclizine HCI <2% <2%
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Table 3: Precision Data Summary. The coefficients of variation were consistently less than one.

[1]

The accuracy of the method was evaluated by analyzing spiked human serum samples at
different concentration levels.

Spiked Concentration Recovery (%)

Low 98.07 - 100.34[4]
Medium 98.07 - 100.34[4]
High 98.07 - 100.34[4]

Table 4: Accuracy/Recovery Data. The average recoveries were found to be in the range of 98
to 102%.[1]

Parameter Concentration
LOD To be determined
LOQ 0.025 pg/mL[1]

Table 5: LOD and LOQ.
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Caption: Experimental Workflow for Buclizine HCI Quantitation.
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Conclusion

The RP-HPLC method described in this application note is rapid, sensitive, and reliable for the
quantitation of Buclizine hydrochloride in human serum. The method has been successfully
validated and is suitable for routine analysis in a clinical or research laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b10774643?utm_src=pdf-body
https://www.benchchem.com/product/b10774643?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/215599193_Quantitation_of_Buclizine_hydrochloride_in_Pharmaceutical_Formulation_and_Human_Serum_by_RP-HPLC
https://www.benchchem.com/pdf/Application_Note_Development_and_Validation_of_a_Stability_Indicating_HPLC_Method_for_the_Quantification_of_Buclizine.pdf
https://www.scielo.br/j/qn/a/vLjHKPtPYJ3FGTr48WZGx7r/?lang=en
https://pubmed.ncbi.nlm.nih.gov/17105713/
https://pubmed.ncbi.nlm.nih.gov/17105713/
https://www.researchgate.net/publication/6691460_Quantitation_of_buclizine_hydrochloride_in_pharmaceutical_formulations_and_human_serum_by_RP-HPLC
https://pdfs.semanticscholar.org/3b94/52b56b38be95935a059fb8f9218dfe6cff74.pdf
https://www.researchgate.net/publication/265888409_Development_and_validation_of_a_stability-indicating_HPLC_method_for_the_determination_of_buclizine_hydrochloride_in_tablets_and_oral_suspension_and_its_application_to_dissolution_studies
https://www.benchchem.com/product/b10774643#quantitation-of-buclizine-hydrochloride-in-human-serum-by-rp-hplc
https://www.benchchem.com/product/b10774643#quantitation-of-buclizine-hydrochloride-in-human-serum-by-rp-hplc
https://www.benchchem.com/product/b10774643#quantitation-of-buclizine-hydrochloride-in-human-serum-by-rp-hplc
https://www.benchchem.com/product/b10774643#quantitation-of-buclizine-hydrochloride-in-human-serum-by-rp-hplc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10774643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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